Cas no 1543574-88-4 (2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid
• CAS No: 1543574-88-4
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6512044
• PubChem ID: 115481734
• Update Time: 2025-05-26

2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid
• Tyrosine, β,3-dihydroxy-O-methyl-

• Inchi： 1S/C10H13NO5/c1-16-7-3-2-5(4-6(7)12)9(13)8(11)10(14)15/h2-4,8-9,12-13H,11H2,1H3,(H,14,15)/t8-,9?/m0/s1
• InChI Key： VROLFMTVPLCEKH-IENPIDJESA-N
• SMILES： C(O)(=O)[C@H](C(O)C1=CC=C(OC)C(O)=C1)N

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 511.0±50.0 °C(Predicted)
• pka: 2.08±0.24(Predicted)

Additional information on 2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid

Research Briefing on 2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid (CAS: 1543574-88-4)

In recent years, the compound 2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid (CAS: 1543574-88-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of both amino and hydroxyl groups, along with the methoxy-substituted phenyl ring, suggests a versatile reactivity profile that could be harnessed for drug development.

The primary focus of current research revolves around the synthesis, characterization, and biological evaluation of this compound. Recent publications have highlighted its role as a potential intermediate in the synthesis of more complex bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel enzyme inhibitors targeting key metabolic pathways. The compound's ability to interact with specific protein targets has been attributed to its unique stereochemistry and functional group arrangement.

One of the most promising aspects of 2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid is its potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that it can modulate the activity of certain neurotransmitters, suggesting a possible role in the treatment of conditions such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential as an anti-inflammatory agent. Recent research has indicated that it may inhibit the production of pro-inflammatory cytokines, making it a candidate for the development of new anti-inflammatory drugs. This is particularly relevant given the growing need for treatments with fewer side effects compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid. Current synthetic routes often involve multiple steps and low yields, which could limit its commercial viability. Researchers are actively exploring more efficient synthetic methodologies, including biocatalytic approaches, to address these issues.

In conclusion, 2-amino-3-hydroxy-3-(3-hydroxy-4-methoxyphenyl)propanoic acid (CAS: 1543574-88-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse potential applications, ranging from neurodegenerative diseases to anti-inflammatory therapies, underscore the importance of continued investigation. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and advancing it through preclinical and clinical development.